Cas no 2408975-26-6 (3-Methyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid)

• Product Name: 3-Methyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• CAS No: 2408975-26-6
• MF: C₇H₁₀O₃
• MW: 142.1525
• CID: 5084352
• Update Time: 2022-06-06

3-Methyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AT20092
• 3-METHYL-2-OXABICYCLO[2.1.1]HEXANE-1-CARBOXYLIC ACID
• 3-Methyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid

• Inchi： 1S/C7H10O3/c1-4-5-2-7(3-5,10-4)6(8)9/h4-5H,2-3H2,1H3,(H,8,9)
• InChI Key： GMNMEPWTUITKND-UHFFFAOYSA-N
• SMILES： O1C([H])(C([H])([H])[H])C2([H])C([H])([H])C1(C(=O)O[H])C2([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5